Cas no 2172561-66-7 (1-Methyl-1h-1,2,3-benzotriazole-7-carboxylic acid hydrochloride)

• Product Name: 1-Methyl-1h-1,2,3-benzotriazole-7-carboxylic acid hydrochloride
• CAS No: 2172561-66-7
• MF: C₈H₈ClN₃O₂
• MW: 213.621020317078
• CID: 5213317
• PubChem ID: 132398733
• Update Time: 2025-06-09

1-Methyl-1h-1,2,3-benzotriazole-7-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1h-1,2,3-benzotriazole-7-carboxylic acid hydrochloride
• 1-Methyl-1H-benzo[d][1,2,3]triazole-7-carboxylic acid hydrochloride
• 3-methylbenzotriazole-4-carboxylic acid;hydrochloride
• starbld0020081
• 1-Methyl-1h-1,2,3-benzotriazole-7-carboxylic acid hydrochloride

• Inchi： 1S/C8H7N3O2.ClH/c1-11-7-5(8(12)13)3-2-4-6(7)9-10-11;/h2-4H,1H3,(H,12,13);1H
• InChI Key： WKKXOVTWTQNGPX-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=CC2=C1N(C)N=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Topological Polar Surface Area: 68

Additional information on 1-Methyl-1h-1,2,3-benzotriazole-7-carboxylic acid hydrochloride

Introduction to 1-Methyl-1H-1,2,3-Benzotriazole-7-Carboxylic Acid Hydrochloride (CAS No. 2172561-66-7)

1-Methyl-1H-1,2,3-benzotriazole-7-carboxylic acid hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2172561-66-7, belongs to the benzotriazole class of heterocyclic compounds. Benzotriazoles are known for their diverse biological activities and have been extensively studied for their potential applications in drug development. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The structural framework of 1-methyl-1H-1,2,3-benzotriazole-7-carboxylic acid hydrochloride consists of a benzotriazole core substituted with a methyl group at the 1-position and a carboxylic acid moiety at the 7-position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity. The presence of the carboxylic acid group not only influences its solubility but also opens up possibilities for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in benzotriazole derivatives due to their reported pharmacological properties. Studies have suggested that compounds within this class exhibit antimicrobial, anti-inflammatory, and antioxidant activities. Specifically, 1-methyl-1H-1,2,3-benzotriazole-7-carboxylic acid hydrochloride has been investigated for its potential role in modulating biological pathways associated with these therapeutic effects. Research has indicated that the carboxylic acid group may interact with biological targets such as enzymes and receptors, leading to a modulation of cellular processes.

One of the most compelling aspects of this compound is its versatility in pharmaceutical applications. The benzotriazole core provides a scaffold that can be modified to enhance specific biological activities. For instance, modifications at the 5-position or 6-position of the benzotriazole ring have been explored to develop derivatives with improved binding affinity to biological targets. Additionally, the hydrochloride salt form ensures better handling and formulation characteristics, which are crucial for clinical studies and drug development.

The synthesis of 1-methyl-1H-1,2,3-benzotriazole-7-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the 1-position and the carboxylic acid group at the 7-position necessitates careful selection of reagents and catalysts to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to obtain sufficient quantities for both research and industrial applications.

Recent studies have highlighted the importance of benzotriazole derivatives in addressing emerging challenges in medicine. For example, research has explored their potential as scaffolds for developing novel antiviral agents. The structural features of 1-methyl-1H-1,2,3-benzotriazole-7-carboxylic acid hydrochloride make it an attractive candidate for further investigation in this area. By leveraging its unique chemical properties, scientists aim to design molecules that can effectively interfere with viral replication mechanisms.

The compound's potential extends beyond antimicrobial applications. Preliminary findings suggest that it may also exhibit anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. The carboxylic acid group at the 7-position could serve as a site for covalent bond formation with biomolecules, leading to targeted therapies that selectively inhibit cancer cells while minimizing side effects on healthy tissues.

In conclusion,1-methyl-1H-1,2,3-benzotriazole-7-carboxylic acid hydrochloride (CAS No. 2172561-66-7) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reported biological activities make it a valuable candidate for further exploration. As research continues to uncover new therapeutic applications for benzotriazole derivatives,this compound is poised to play a crucial role in addressing various medical challenges.